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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of hexaamminenickel(II)
sulfate, [Ni(NH₃)₆]SO₄, in aqueous ammonia solutions. Understanding the solubility

characteristics of this complex is crucial in various industrial applications, including

hydrometallurgical processes for nickel extraction, such as the Sherritt-Gordon process, where

nickel is recovered from a solution of hexaamminenickel(II) sulfate.[1] This document

summarizes key quantitative data, details experimental methodologies for solubility

determination, and presents diagrams illustrating the chemical equilibria involved.

Quantitative Solubility Data
The solubility of hexaamminenickel(II) sulfate in aqueous ammonia is significantly influenced

by both the concentration of free ammonia and the temperature. Research indicates that the

solubility of hexaamminenickel(II) sulfate decreases rapidly with an increase in the free

ammonia concentration in the solution.[1][2][3] Conversely, an increase in temperature leads to

a higher solubility of the complex.[1][2][3]

The following table summarizes the quantitative solubility data for hexaamminenickel(II)
sulfate in aqueous ammonia solutions at various temperatures and free ammonia

concentrations, as determined by Sato, T., et al. (1978).
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Temperature (°C) Free NH₃ ( g/100g solv.) Ni²⁺ ( g/100g solv.)

0 0.0 0.85

0 5.0 0.42

0 10.0 0.21

0 15.0 0.11

0 20.0 0.06

0 25.0 0.04

0 30.0 0.03

0 35.0 0.02

25 0.0 1.20

25 5.0 0.60

25 10.0 0.30

25 15.0 0.15

25 20.0 0.08

25 25.0 0.05

25 30.0 0.04

25 35.0 0.03

55 0.0 1.80

55 5.0 0.90

55 10.0 0.45

55 15.0 0.23

55 20.0 0.12

55 25.0 0.07

55 30.0 0.05
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55 35.0 0.04

Data sourced from Sato, T., Suda, T., Uchida, H., & Okabe, T. (1978). Solubility of

Hexaamminenickel(II) Complexes in Aqueous Ammonia Solution and the Thermal

Decomposition of Ammine Complexes of Nickel(II). Bulletin of the Chemical Society of Japan.

[1]

Experimental Protocol for Solubility Determination
The following methodology outlines the key steps for determining the solubility of

hexaamminenickel(II) sulfate in aqueous ammonia, based on the protocol described by Sato,

T., et al. (1978).[1]

Objective: To determine the equilibrium concentration of Ni²⁺ in aqueous ammonia solutions at

a constant temperature.

Materials and Apparatus:

Hexaamminenickel(II) sulfate crystals

Aqueous ammonia solutions of varying concentrations

Sealed glass tubes

Thermostatically controlled agitator

Glass filter

Sampling tube

Aspirator

Analytical balance

Apparatus for nickel and ammonia concentration analysis (e.g., titration, spectrophotometry)

Procedure:
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Sample Preparation: A supersaturated solution is prepared by adding an excess amount of

hexaamminenickel(II) sulfate to 15 ml of an aqueous ammonia solution of a desired

concentration in a 25 ml sealed glass tube.

Equilibration: The sealed tube is placed in a thermostat and agitated at a constant speed

(e.g., 15 r.p.m.) for a sufficient time (e.g., 1 hour) to ensure equilibrium is reached. The

temperature of the thermostat is maintained at the desired experimental temperature (e.g., 0,

25, or 55 °C).

Sampling: After equilibration, the sealed tube is connected to a glass filter and a sampling

tube. The pressure in the sampling tube is reduced using an aspirator.

Filtration: The stopcocks are opened to allow the saturated solution to be drawn through the

glass filter into the sampling tube, separating the solid phase from the liquid phase.

Analysis: The collected sample of the saturated solution is then analyzed to determine the

concentration of nickel ions and free ammonia.

The following diagram illustrates the experimental workflow for the solubility determination.

Preparation Equilibration Sampling & Filtration Analysis

Add excess [Ni(NH₃)₆]SO₄

to aqueous NH₃
Seal in glass tube Agitate in thermostat

at constant temperature
Connect tube to

filter and sampling tube
Reduce pressure
in sampling tube

Draw saturated solution
through filter

Determine Ni²⁺ and free NH₃

concentrations in filtrate

Click to download full resolution via product page

Figure 1: Experimental workflow for solubility determination.

Chemical Equilibria
The dissolution of hexaamminenickel(II) sulfate in aqueous ammonia involves a complex

equilibrium between the solid phase and the various nickel(II)-ammine complexes in solution.

The primary equilibrium can be represented as:

[Ni(NH₃)₆]SO₄(s) ⇌ [Ni(NH₃)₆]²⁺(aq) + SO₄²⁻(aq)
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The hexaamminenickel(II) ion in solution is in equilibrium with other nickel(II)-ammine

complexes with lower coordination numbers, as well as the aquated nickel(II) ion, [Ni(H₂O)₆]²⁺.

The distribution of these species is dependent on the concentration of free ammonia.

[Ni(H₂O)₆]²⁺ + nNH₃ ⇌ [Ni(NH₃)ₙ(H₂O)₆₋ₙ]²⁺ + nH₂O (where n = 1 to 6)

An increase in the concentration of free ammonia shifts the equilibrium towards the formation of

the hexaamminenickel(II) ion, [Ni(NH₃)₆]²⁺. According to Le Chatelier's principle, this increase

in the concentration of the common ion, [Ni(NH₃)₆]²⁺, drives the dissolution equilibrium of solid

[Ni(NH₃)₆]SO₄ to the left, resulting in a decrease in its solubility.

The following diagram illustrates the logical relationship of the chemical equilibria involved in

the dissolution process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1235034?utm_src=pdf-body
https://www.benchchem.com/product/b1235034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of Free NH₃
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Figure 2: Chemical equilibria in the dissolution of [Ni(NH₃)₆]SO₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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